Cas no 6973-54-2 (9h-purine-9-ethanol, 6-chloro-, acetate)

9h-purine-9-ethanol, 6-chloro-, acetate structure
6973-54-2 structure
Product Name:9h-purine-9-ethanol, 6-chloro-, acetate
CAS No:6973-54-2
MF:C9H9ClN4O2
MW:240.64636015892
CID:862871
PubChem ID:237019
Update Time:2025-04-19

9h-purine-9-ethanol, 6-chloro-, acetate Chemical and Physical Properties

Names and Identifiers

    • 9h-purine-9-ethanol, 6-chloro-, acetate
    • 2-(6-chloropurin-9-yl)ethyl acetate
    • 1-acetoxy-2-(6-chloro-purin-9-yl)-ethane
    • 2-(6-Chlor-9H-purin-9-yl)-aethyl-acetat
    • 2-(6-chloro-9h-purin-9-yl)ethyl acetate
    • AC1L5XW2
    • AC1Q3S06
    • AG-K-98111
    • AR-1C8243
    • CTK5D1145
    • NSC40221
    • Inchi: 1S/C9H9ClN4O2/c1-6(15)16-3-2-14-5-13-7-8(10)11-4-12-9(7)14/h4-5H,2-3H2,1H3
    • InChI Key: WABGFEVHJMMOIL-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)N(C=N2)CCOC(C)=O

Computed Properties

  • Exact Mass: 258.05213
  • Monoisotopic Mass: 240.0414032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • PSA: 101.13
  • LogP: 1.04280
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